Supinine Properties
Names and Identifiers
-
- Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-,[(7aS)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl]methyl ester, (2S,3R)-
- [(8S)-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-hydroxyethyl]-3-methylbutanoate
- SUPININE
- Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-,((7aS)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester,(2S,3R)
- Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-,(2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester,(7aS-(7(2R*,3S*),7aR*))
- Supinin
- DTXCID00126113
- AKOS032946067
- CHEBI:9361
- NS00094779
- Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester, (7aS-(7(2R*,3S*),7aR*))-
- UNII-W11Q632E7K
- AI3-51772
- CS-0090485
- 551-58-6
- W11Q632E7K
- DTXSID70203622
- Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, ((7aS)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester, (2S,3R)-
- [(8S)-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-hydroxyethyl]-3-methyl-butanoate
- HY-122931
- Q27108360
- Supinine
- C10403
- +Expand
-
- DRVWTOSBCBKXOR-ZLDLUXBVSA-N
- InChI=1S/C15H25NO4/c1-10(2)15(19,11(3)17)14(18)20-9-12-6-8-16-7-4-5-13(12)16/h6,10-11,13,17,19H,4-5,7-9H2,1-3H3/t11-,13+,15+/m1/s1
- CC(C)C(C(C)O)(C(=O)OCC1=CCN2C1CCC2)O
Computed Properties
- 283.17800
- 2
- 5
- 6
- 283.178
- 20
- 407
- 0
- 3
- 0
- 0
- 0
- 1
- 0.5
- 70A^2
Experimental Properties
- 0.63980
- 70.00000
- 1.5000 (estimate)
- 425.91°C (rough estimate)
- 148.5°C
- 205.9°C
- Powder
- 1.0662 (rough estimate)
Supinine Related Literature
-
1. Journal: index of subjects, 1961
-
James R. Liddell Nat. Prod. Rep. 1999 16 499
-
James Richard Liddell Nat. Prod. Rep. 1998 15 363
-
James R. Liddell Nat. Prod. Rep. 2000 17 455
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5. NotesMax Frankel,David Gertner,T. C. Owen,C. M. French,E. R. Monks,C. C. Addison,J. M. Coldrey,M. E. Baldwin,T. D. Smith,R. M. Cresswell,Thomas Neilson,H. C. S. Wood,G. Newman,D. B. Powell,W. Baker,J. W. Hilpern,J. F. W. McOmie,R. Belcher,M. Sobotka,W. I. Stephen,W. von E. Doering,L. E. Helgen,J. O'Kelly,K. Sargeant,J. C. Lovie,R. H. Thomson,C. W. L. Bevan,A. J. Birch,H. Caswell J. Chem. Soc. 1961 463
-
6. Circular dichroism of pyrrolizidine alkaloids and related compoundsC. C. J. Culvenor,D. H. G. Crout,W. Klyne,W. P. Mose,J. D. Renwick,P. M. Scopes J. Chem. Soc. C 1971 3653
-
A. R. Mattocks J. Chem. Soc. C 1969 1155
-
8. 662. The Senecio alkaloids. Part IX. The synthesis and resolution of 3 : 4-dihydroxy-2-methylpentane-3-carboxylic acids: viridifloric and trachelantic acidsLeonard J. Dry,Frank L. Warren J. Chem. Soc. 1952 3445
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Joseph J. Tufariello,James P. Tette J. Chem. Soc. D 1971 469
551-58-6 (Supinine) Related Products
- 23506-96-9(2H-[1,6]Dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione,5-ethyl-4,5,8,10,12,13,13a,13b-octahydro-4,5-dihydroxy-3-(1-methylethyl)-,(3R,4R,5R,13aR,13bR)- (9CI))
- 73544-48-6(Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-,[(1R,7aR)-1-(acetyloxy)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl]methyl ester,(2S,3S)-)
- 74243-01-9(Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-,[(1R,7aR)-1-(acetyloxy)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl]methyl ester,(2S,3R)-)
- 480-83-1(Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl)methyl ester, [1S-(1.α.,7(2R,3S),7a.α.)]-)
- 315-22-0(Monocrotaline)
- 10285-06-0(Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-,[(1R,7aR)-2,3,5,7a-tetrahydro-1-hydroxy-1H-pyrrolizin-7-yl]methyl ester,(2S,3R)-)
- 303-33-3(heliotrine)
- 480-82-0(Indicine)
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